Tribenzyltin acetate

• IUPAC Name: tribenzylstannyl acetate
• InChI: InChI=1S/3C7H7.C2H4O2.Sn/c3*1-7-5-3-2-4-6-7;1-2(3)4;/h3*2-6H,1H2;1H3,(H,3,4);/q;;;;+1/p-1
• InChI Key: LNANSYMQXPWAEI-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)O[Sn](CC1=CC=CC=C1)(CC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C23H24O2Sn
• DSSTOX Substance ID: DTXSID70586684
• Molecular Weight: 451.1 g/mol
• CAS RN: 10113-31-2

Description

Tribenzyltin acetate is a chemical compound with the molecular formula C23H24O2Sn. It has a molecular weight of 451.145. The compound is also known by other names such as Tribenzylstannyl acetate and Acetoxytribenzyltin.

Synthesis Analysis

The synthesis of Tribenzyltin acetate and similar compounds has been a subject of research. For instance, a study reported the synthesis of polymers derived from the reaction of 2-oxo-propionic acid benzoyl hydrazone and dibenzyltin dichloride or tribenzyltin chloride.

Molecular Structure Analysis

The molecular structure of Tribenzyltin acetate has been determined using three-dimensional X-ray methods. The crystals are monoclinic, with a space group P 2 1 / b. In the crystal, the tin atoms are rendered five-coordinate in a trigonal bipyramidal structure by bridging acetate groups.

Scientific Research Applications

Crystal and Molecular Structure Analysis

Tribenzyltin acetate has been extensively studied for its crystal and molecular structures. Alcock and Timms (1968) identified its crystal structure using three-dimensional X-ray methods, revealing a linear polymer structure with two different Sn–O bond lengths (Alcock & Timms, 1968). Ferguson et al. (1995) confirmed this structure with more precise molecular dimensions, noting its polymeric nature with bridging unsymmetric acetate groups (Ferguson et al., 1995).

Antitumor Properties and Drug Delivery

Anasamy et al. (2019) explored the in vivo antitumor properties of tribenzyltin carboxylates in a murine metastatic mammary tumor model. They observed enhanced efficacy when these compounds were delivered in nanoformulations, specifically in a poly(lactic-co-glycolic acid) (PLGA) base (Anasamy et al., 2019). Similarly, their 2017 study demonstrated that structural modifications in tribenzyltin compounds could significantly enhance anticancer properties, indicating potential for development as anticancer agents (Anasamy et al., 2017).

Catalytic Activity

Huiguang (2001) investigated the synthesis and catalytic activity of tribenzyltin p-sulfosalicylic acid sulfonate, highlighting its good acetal selectivity in alcohol and aldehyde condensation reactions (Huiguang, 2001).

Electrochemical Sensors

Li et al. (1998) utilized tribenzyltin(IV) phenolates as ionophores for PVC membrane electrodes, demonstrating their high specificity and linear response towards salicylate over common anions. This suggests their potential use in electrochemical sensors (Li et al., 1998).

Synthesis of Novel Compounds

Yin et al. (2010) reported the synthesis of tribenzyltin heteroaromatic carboxylates, a process that yields a variety of compounds with potential applications in material science and organic synthesis (Yin et al., 2010).

Safety and Hazards

While specific safety data for Tribenzyltin acetate was not found, general safety measures for handling similar chemical compounds include wearing personal protective equipment, avoiding dust formation, and using the compound only under a chemical fume hood. If swallowed or in contact with skin, immediate medical assistance should be sought.